Cas no 941061-00-3 (N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide
• CAS No: 941061-00-3
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5976093
• PubChem ID: 17482810
• Update Time: 2025-07-15

N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide
• 941061-00-3
• Z31714143
• EN300-26589261

• Inchi： 1S/C21H24N2O3S/c1-17-6-5-14-23(16-17)21(24)19-9-11-20(12-10-19)22-27(25,26)15-13-18-7-3-2-4-8-18/h2-4,7-13,15,17,22H,5-6,14,16H2,1H3/b15-13+
• InChI Key： VUXMSPMSFOOOBM-FYWRMAATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(N1CCCC(C)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide

N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide (CAS No. 941061-00-3): A Comprehensive Overview

N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide (CAS No. 941061-00-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 941061-00-3, is a sulfonamide derivative with a unique structure that includes a piperidine ring and a phenyl group. The compound's intricate molecular architecture has led to its exploration in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The chemical structure of N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide is characterized by a central sulfonamide group attached to a phenyl ring, which is further substituted with a piperidine moiety. The presence of the methyl group on the piperidine ring adds to the compound's hydrophobicity and influences its pharmacokinetic properties. This structural feature is crucial for its binding affinity to specific protein targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide in modulating inflammatory responses. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of inflammation.

Beyond its anti-inflammatory properties, N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide has also shown promise in neuroprotective applications. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to inhibit oxidative stress and mitigate mitochondrial dysfunction, key factors in neuronal cell death.

The pharmacokinetic profile of N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide has been extensively studied to optimize its therapeutic potential. Research indicates that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it suitable for chronic administration in clinical settings.

In terms of safety, preclinical toxicology studies have shown that N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, ongoing clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide extend beyond inflammation and neuroprotection. Ongoing research is exploring its use in other therapeutic areas, including cancer treatment and metabolic disorders. For instance, preliminary studies suggest that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology.

In conclusion, N-[4-(3-methylpiperidine-1-carbonyl)phenyl]-2-phenylethene-1-sulfonamide (CAS No. 941061-00-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in multiple disease conditions.